Cas no 1532-06-5 (Cyclohexanecarboxylicacid, 4-(1-piperidinyl)cyclohexyl ester)

• Product name: Cyclohexanecarboxylicacid, 4-(1-piperidinyl)cyclohexyl ester
• CAS No: 1532-06-5
• MF: C₁₈H₃₁NO₂
• MW: 293.44424
• CID: 223474
• PubChem ID: 200342

Cyclohexanecarboxylicacid, 4-(1-piperidinyl)cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 4-(1-piperidinyl)cyclohexyl ester
• (4-piperidin-1-ylcyclohexyl) cyclohexanecarboxylate
• Cyclohexanecarboxylic acid 4-piperidinocyclohexyl ester
• DTXSID70165276
• 1532-06-5
• BRN 1581095
• 4-Piperidinocyclohexyl ester of cyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 4-piperidinocyclohexyl ester

• Inchi： InChI=1S/C18H31NO2/c20-18(15-7-3-1-4-8-15)21-17-11-9-16(10-12-17)19-13-5-2-6-14-19/h15-17H,1-14H2
• InChI Key： QDAFVPZEOVJIJF-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)OC1CCC(N2CCCCC2)CC1

Computed Properties

• Exact Mass: 293.23563
• Monoisotopic Mass: 293.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 4.4

Experimental Properties

• PSA: 29.54

Additional information on Cyclohexanecarboxylicacid, 4-(1-piperidinyl)cyclohexyl ester

测试